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Compound of Interest

Compound Name: D-Arabinose-d6

Cat. No.: B15141853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Arabinose-d6, a deuterated form of

the naturally occurring pentose sugar D-arabinose. This guide is intended for researchers,

scientists, and professionals in drug development who are interested in utilizing stable isotope-

labeled compounds for metabolic research, pharmacokinetic studies, and as internal standards

in analytical methodologies.

Introduction to D-Arabinose-d6
D-Arabinose is a monosaccharide that plays a role in the metabolic pathways of various

organisms, although it is less common in human metabolism than other sugars like glucose.

The deuterated analogue, D-Arabinose-d6, is a powerful tool in scientific research. The

replacement of six hydrogen atoms with deuterium (²H) imparts a greater mass to the molecule

without significantly altering its chemical properties. This isotopic labeling allows for the

sensitive and specific tracking of D-arabinose in biological systems using mass spectrometry-

based techniques. Furthermore, the deuterium substitution can influence the rate of enzymatic

reactions, a phenomenon known as the kinetic isotope effect, providing insights into reaction

mechanisms.

Suppliers of D-Arabinose-d6
Several reputable suppliers specialize in the synthesis and provision of isotopically labeled

compounds, including D-Arabinose-d6. While a comprehensive list is beyond the scope of this
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guide, the following companies are recognized sources for such specialized chemicals:

Omicron Biochemicals, Inc.: A supplier specializing in stable isotope-labeled carbohydrates,

nucleosides, and their derivatives.[1]

MedchemExpress: A supplier of research chemicals and biochemicals, including isotopically

labeled compounds.

Eurisotop: A subsidiary of Cambridge Isotope Laboratories, Inc., offering a wide range of

stable isotope-labeled compounds for various research applications.[2]

It is recommended to contact these suppliers directly to inquire about lot-specific availability,

pricing, and to obtain a certificate of analysis for D-Arabinose-d6.

Quality Specifications
The quality of D-Arabinose-d6 is critical for its effective use in research. Key quality

parameters include chemical purity and isotopic purity. While specific values may vary between

suppliers and batches, the following table summarizes typical quality specifications for D-
Arabinose-d6. Researchers should always refer to the supplier's certificate of analysis for

precise data.

Specification Typical Value Analytical Method

Chemical Purity >98%

High-Performance Liquid

Chromatography (HPLC), Gas

Chromatography (GC)

Isotopic Purity (D atoms) ≥98%

Nuclear Magnetic Resonance

(NMR) Spectroscopy, Mass

Spectrometry (MS)

Appearance White to off-white solid Visual Inspection

Molecular Formula C₅H₄D₆O₅ -

Molecular Weight Approx. 156.16 g/mol Mass Spectrometry
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Metabolic Pathways of Arabinose
Arabinose metabolism has been studied in various organisms, particularly in bacteria and

plants. In Escherichia coli, for instance, L-arabinose is metabolized through a series of

enzymatic steps that convert it into D-xylulose-5-phosphate, which then enters the pentose

phosphate pathway. A distinct metabolic pathway for D-arabinose has also been identified in E.

coli. The study of these pathways can be significantly enhanced by using isotopically labeled

arabinose, such as D-Arabinose-d6, to trace its metabolic fate.

Below is a simplified diagram of a bacterial L-arabinose metabolic pathway.
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A simplified diagram of the L-arabinose metabolic pathway in bacteria.

Experimental Protocols: Quantification of D-
Arabinose in Biological Samples
The following is a generalized experimental protocol for the quantification of D-arabinose in a

biological matrix, such as urine, adapted from methodologies used for analyzing related

compounds.[3][4] This protocol can be modified for the use of D-Arabinose-d6 as an internal

standard for the accurate quantification of unlabeled D-arabinose.

Objective: To quantify the concentration of D-arabinose in a biological sample using Gas

Chromatography-Mass Spectrometry (GC-MS) with D-Arabinose-d6 as an internal standard.

Materials:

Biological sample (e.g., urine)

D-Arabinose standard

D-Arabinose-d6 (internal standard)
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Derivatization reagent (e.g., a mixture of pyridine and acetic anhydride)

Organic solvent for extraction (e.g., ethyl acetate)

GC-MS system

Methodology:

Sample Preparation:

Thaw frozen biological samples to room temperature.

Centrifuge the samples to pellet any precipitates.

Transfer a known volume of the supernatant to a clean tube.

Internal Standard Spiking:

Add a known amount of D-Arabinose-d6 solution to each sample, calibrator, and quality

control sample.

Extraction (if necessary):

Perform a liquid-liquid or solid-phase extraction to isolate the analyte from the matrix.

Derivatization:

Evaporate the solvent from the extracted samples under a stream of nitrogen.

Add the derivatization reagent to the dried residue.

Heat the samples to facilitate the derivatization reaction, which converts the polar sugar

into a more volatile derivative suitable for GC analysis.

GC-MS Analysis:

Inject the derivatized sample into the GC-MS system.

Separate the analytes on an appropriate GC column.
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Detect the derivatized D-arabinose and D-Arabinose-d6 using the mass spectrometer in

selected ion monitoring (SIM) mode.

Data Analysis:

Integrate the peak areas for the characteristic ions of derivatized D-arabinose and D-
Arabinose-d6.

Calculate the ratio of the peak area of D-arabinose to that of D-Arabinose-d6.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the D-arabinose standards.

Determine the concentration of D-arabinose in the unknown samples by interpolating their

peak area ratios from the calibration curve.

The following diagram illustrates the general workflow for this experimental protocol.
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A general workflow for the quantification of D-arabinose using GC-MS.

Conclusion
D-Arabinose-d6 is a valuable tool for researchers in various scientific disciplines. Its use as an

internal standard in analytical methods ensures accurate quantification of its unlabeled

counterpart in complex biological matrices. Furthermore, its application in metabolic studies

can provide significant insights into the biochemical pathways involving arabinose. The

information provided in this guide serves as a starting point for researchers interested in
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utilizing D-Arabinose-d6 in their work. For specific applications and detailed technical

information, it is essential to consult the product literature from the suppliers and relevant

scientific publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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